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Compound of Interest

Compound Name: 1-Fluoro-4-iodobenzene

Cat. No.: B1293370

An In-depth Technical Guide to the Physical Properties of 1-Fluoro-4-iodobenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1-
Fluoro-4-iodobenzene (CAS No: 352-34-1), a key reagent and building block in organic
synthesis and medicinal chemistry. The information presented is intended to support laboratory
research, process development, and safety assessments.

Core Physical and Chemical Properties

1-Fluoro-4-iodobenzene is an aromatic halide compound with the chemical formula CeHaFI.[1]
[2][3][4] Its structure, featuring both a fluorine and an iodine atom on a benzene ring, imparts
unique reactivity and physical characteristics relevant to its application in cross-coupling
reactions and as a precursor for radiolabeled compounds.[1]

Quantitative Data Summary

The physical properties of 1-Fluoro-4-iodobenzene have been determined by various
analytical methods. The following tables summarize the key quantitative data available in the
literature. It is important to note the observed discrepancies in reported melting points, which
may be attributable to differences in sample purity or measurement conditions.

Table 1: General and Molar Properties
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Property Value Source(s)
Molecular Formula CeHaFI [L1][2][3][4]
Molecular Weight 222.00 g/mol [L1[4]1I5]1161[7]
Appearance Colorless to light yellow liquid [111819]

Pale yellow/yellowish

crystalline solid

CAS Number 352-34-1 (L2147 810N 1 1]

Table 2: Thermodynamic and Physical Constants

Property Value Conditions Source(s)
Melting Point -20 °C to -27 °C (lit.) [L1[21316][711][12]
39.00 °C

Boiling Point 182-184 °C (lit.) [LI2131171(8]

183 °C

205.00 °C

Density 1.925 g/mL at 25 °C (lit.) (12131711 1][12]
1.9001 g/cm3 at 25.00 °C

Refractive Index 1.583 n20/D (lit.) [11061[7]
1.5815-1.5845 at 20 °C [9]

Flash Point 68 °C Closed Cup [21I31[71[12]

68.3 °C

Solubility Profile

The solubility of a compound is a critical parameter for reaction setup, purification, and
formulation. 1-Fluoro-4-iodobenzene exhibits solubility characteristics typical of a halogenated
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aromatic compound.

o Water Solubility: It is reported to be insoluble or poorly soluble in water due to its
hydrophobic aromatic ring.[1][10]

« Organic Solvents: It demonstrates good solubility in common organic solvents such as
ethanol, acetone, and benzene. The presence of halogen atoms introduces some polarity,
which can enhance its solubility in certain polar organic solvents compared to non-
halogenated aromatic hydrocarbons.

Experimental Protocols for Property Determination

The data presented in this guide are derived from standard laboratory procedures. The
Organisation for Economic Co-operation and Development (OECD) publishes a comprehensive
set of internationally recognized guidelines for testing the physical-chemical properties of
chemicals, which serve as a foundation for these methods.[1][6][7][11] Below are outlines of
the typical experimental protocols used to determine the key physical properties of a liquid
chemical like 1-Fluoro-4-iodobenzene.

Melting Point Determination (Thiele Tube Method)

This method is suitable for determining the melting point of a solid or the freezing point of a
liquid.

o Sample Preparation: A small amount of the finely powdered solid compound is packed into a
capillary tube, which is sealed at one end.[4][8][13] For a liquid like 1-Fluoro-4-
iodobenzene, the sample would be cooled until solid before packing.

o Apparatus Setup: The capillary tube is attached to a calibrated thermometer, ensuring the
sample is level with the thermometer bulb.[8] This assembly is placed in a Thiele tube
containing a high-boiling point liquid (e.g., mineral oil or silicone oil).[8]

o Heating and Observation: The side arm of the Thiele tube is gently and uniformly heated,
creating a convection current that ensures even temperature distribution.[8] Heating should
be slow, approximately 1-2°C per minute, as the temperature approaches the expected
melting point.[8]
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o Data Recording: The temperature at which the substance begins to melt (first appearance of
liquid) and the temperature at which it is completely liquid are recorded. This range provides
the melting point.[14] For a pure substance, this range is typically narrow (0.5-1.0°C).

Boiling Point Determination (Micro-scale/Thiele Tube
Method)

This is a common and efficient method for determining the boiling point of a small liquid
sample.[15]

o Sample Preparation: A small test tube is filled to a depth of about 2-3 cm with the liquid
sample (1-Fluoro-4-iodobenzene).[16] A capillary tube, sealed at one end, is inverted and
placed into the liquid.[16]

o Apparatus Setup: The test tube is attached to a thermometer and heated in a Thiele tube
filled with a heating bath liquid.[15][16]

» Heating and Observation: The apparatus is heated gently. As the liquid's boiling point is
approached and exceeded, a rapid and continuous stream of bubbles will emerge from the
inverted capillary tube as the air inside is replaced by the substance's vapor.[15][17]

o Data Recording: The heat source is removed, and the apparatus is allowed to cool slowly.
The boiling point is the temperature at which the stream of bubbles ceases and the liquid is
drawn back into the capillary tube.[16][17] This occurs when the external pressure equals the
vapor pressure of the substance.[16]

Density Measurement (Pycnometer Method)

The density of a liquid can be accurately determined gravimetrically using a pycnometer or a
graduated cylinder and an analytical balance.[18][19]

o Mass of Empty Container: The mass of a clean, dry pycnometer or graduated cylinder is
accurately measured using an analytical balance.[19][20]

e Mass of Container with Sample: A known volume of the liquid (1-Fluoro-4-iodobenzene) is
added to the container. The combined mass of the container and the liquid is then measured.
[19]
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e Calculation: The mass of the liquid is determined by subtracting the mass of the empty
container from the combined mass. The density is then calculated by dividing the mass of
the liquid by its volume (Density = Mass/Volume).[19][21] For highest accuracy,
measurements should be performed at a constant, recorded temperature.

Flash Point Determination (Closed-Cup Method)

The flash point is a critical safety parameter indicating the lowest temperature at which a
liquid's vapors will ignite with an ignition source.[3] Closed-cup methods are generally preferred
for their precision and for simulating contained environments.[9] The Pensky-Martens closed-
cup test (e.g., ASTM D93) is a standard procedure.[2][5][9]

Sample Preparation: A specified volume of the sample (e.g., 75 mL for ASTM D93) is placed
into the test cup of the apparatus.[3]

o Heating: The sample is heated at a slow, constant, and specified rate while being stirred.[9]

« Ignition Test: At regular temperature intervals, an ignition source (a small flame) is introduced
into the vapor space above the liquid.[9]

» Data Recording: The flash point is the lowest temperature, corrected for barometric pressure,
at which the application of the ignition source causes the vapors to ignite momentarily
(flash).[2][3]

Solubility Determination (Qualitative)

This protocol provides a qualitative assessment of a compound's solubility in various solvents.
[22][23][24]

o Sample Preparation: A small, measured amount of the solute (e.g., 25 mg of 1-Fluoro-4-
iodobenzene) is placed into a test tube.[22]

o Solvent Addition: A small volume (e.g., 0.75 mL) of the chosen solvent (e.g., water, ethanol,
acetone) is added in portions.[22][23]

o Observation: After each addition, the tube is vigorously shaken for a set period (e.g., 10-30
seconds).[23][25] The mixture is then allowed to stand and observed.
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» Classification: The compound is classified as soluble if a homogeneous solution forms,
insoluble if it remains as a separate phase, or partially soluble if a significant portion
dissolves.[25]

Workflow for Physical Property Characterization

The determination of a compound's physical properties follows a logical progression of
standardized tests. The workflow ensures that fundamental characteristics are identified, which
informs handling, safety procedures, and application in research.
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Caption: Workflow for the Physical Characterization of 1-Fluoro-4-iodobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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